Cas no 1133116-33-2 (5-Bromo-1,3-dichloro-2-isopropoxybenzene)

• Product Name: 5-Bromo-1,3-dichloro-2-isopropoxybenzene
• CAS No: 1133116-33-2
• MF: C₉H₉BrCl₂O
• MW: 283.977160215378
• MDL: MFCD11855953
• CID: 857054
• PubChem ID: 46739376
• Update Time: 2025-11-01

5-Bromo-1,3-dichloro-2-isopropoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,3-dichloro-2-isopropoxybenzene
• 5-bromo-1,3-dichloro-2-propan-2-yloxybenzene
• MFCD11855953
• BS-23329
• 1133116-33-2
• CS-0195307
• DTXSID40674986
• 5-Bromo-1,3-dichloro-2-[(propan-2-yl)oxy]benzene
• E90628
• AKOS015834386

• MDL： MFCD11855953
• Inchi： 1S/C9H9BrCl2O/c1-5(2)13-9-7(11)3-6(10)4-8(9)12/h3-5H,1-2H3
• InChI Key： LUNWKSQFHLDZOY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)Cl)OC(C)C)Cl

Computed Properties

• Exact Mass: 281.92100
• Monoisotopic Mass: 281.92138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 4.54310

Additional information on 5-Bromo-1,3-dichloro-2-isopropoxybenzene

Introduction to 5-Bromo-1,3-dichloro-2-isopropoxybenzene (CAS No. 1133116-33-2)

5-Bromo-1,3-dichloro-2-isopropoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1133116-33-2, is a significant intermediate in the field of organic synthesis and pharmaceutical development. This compound belongs to the class of brominated and chlorinated aromatic ethers, which have garnered considerable attention due to their versatile reactivity and utility in constructing complex molecular architectures. The structural features of 5-Bromo-1,3-dichloro-2-isopropoxybenzene, including the presence of bromine and chlorine substituents on a benzene ring coupled with an isopropoxy group, make it a valuable precursor for synthesizing various pharmacologically active agents and specialty chemicals.

The synthesis of 5-Bromo-1,3-dichloro-2-isopropoxybenzene typically involves multi-step reactions that leverage the electrophilic aromatic substitution mechanism. The introduction of bromine and chlorine atoms at specific positions on the benzene ring can be achieved through halogenation reactions, often employing reagents such as molecular bromine or chlorine in the presence of catalysts like iron(III) chloride. Subsequent etherification with isopropanol under acidic or basic conditions yields the desired isopropoxy-substituted derivative. The precise regioselectivity in these transformations is critical, as it determines the efficiency and yield of the final product.

In recent years, 5-Bromo-1,3-dichloro-2-isopropoxybenzene has found applications in the development of novel therapeutic agents. Its structural motif is frequently incorporated into drug candidates targeting various biological pathways, including those involved in cancer, inflammation, and infectious diseases. The bromine and chlorine atoms serve as handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of heterocyclic compounds with enhanced pharmacological properties. Additionally, the isopropoxy group can be oxidized or reduced to introduce other functional groups, expanding its synthetic utility.

One notable area where 5-Bromo-1,3-dichloro-2-isopropoxybenzene has been utilized is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that modulate these pathways effectively. The brominated and chlorinated aromatic core of 5-Bromo-1,3-dichloro-2-isopropoxybenzene provides a scaffold that can be modified to interact with the active sites of kinases, offering a promising route to novel anticancer drugs.

Furthermore, 5-Bromo-1,3-dichloro-2-isopropoxybenzene has been explored in the context of antimicrobial agents. The increasing prevalence of antibiotic-resistant bacteria necessitates the discovery of new therapeutic strategies. Compounds derived from this intermediate have shown potential in disrupting bacterial cell wall synthesis or interfering with essential metabolic processes. The ability to fine-tune the structure through further chemical modifications allows for the optimization of antimicrobial activity while minimizing toxicity to host cells.

The role of computational chemistry in designing derivatives of 5-Bromo-1,3-dichloro-2-isopropoxybenzene cannot be overstated. Advanced computational methods enable researchers to predict the binding affinity of candidate molecules to biological targets with high accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists can identify structural features that enhance potency and selectivity. This approach accelerates the drug discovery process by reducing reliance on empirical screening and allowing for rational design based on mechanistic insights.

Recent studies have also highlighted the importance of green chemistry principles in synthesizing 5-Bromo-1,3-dichloro-2-isopropoxybenzene and its derivatives. The shift towards sustainable practices involves optimizing reaction conditions to minimize waste generation and energy consumption. Catalytic methods that employ recyclable catalysts or operate under mild conditions are particularly favored. Such innovations not only reduce environmental impact but also improve cost-effectiveness by enhancing reaction efficiency.

The industrial production of 5-Bromo-1,3-dichloro-2-isopropoxybenzene requires stringent quality control measures to ensure consistency and purity. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify the structural integrity of the compound. Impurity profiling is also critical to meet regulatory standards for pharmaceutical applications.

In conclusion,5-Bromo-1,3-dichloro-2-isopropoxybenzene (CAS No. 1133116-33-2) represents a versatile building block with significant potential in medicinal chemistry and materials science. Its unique structural features facilitate diverse synthetic transformations, making it indispensable for constructing biologically active molecules. As research continues to uncover new applications for this compound，its importance is likely to grow further，driving innovation across multiple scientific disciplines.